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Compound of Interest |

Compound Name: Adh-503
CAS No.: 2055362-74-6
Cat. No.: B605183

Get Quote

For researchers and scientists engaged in drug development, ensuring laboratory safety and

proper chemical handling is paramount. This guide provides essential, step-by-step procedures

for the safe disposal of Adh-503, a substance classified as harmful if swallowed and very toxic

to aquatic life with long-lasting effects.[1] Adherence to these guidelines is critical for protecting

both laboratory personnel and the environment.

Hazard and Safety Information

Adh-503 is an orally active allosteric CD11b agonist used in research.[2][3][4] Due to its

hazardous nature, specific precautions must be taken during handling and disposal. The

following table summarizes the key hazard classifications for Adh-503.

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.
Chronic Aquatic Toxicity Category 1 H410: Very toxic to aquatic life

with long lasting effects.
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Personal Protective Equipment (PPE) and Handling

Before handling Adh-503, it is crucial to be equipped with the appropriate personal protective
equipment. Use full personal protective equipment, including chemical-resistant gloves, safety
goggles or glasses, and a lab coat. Work in a well-ventilated area, preferably under a chemical
fume hood, to avoid inhalation of dust or aerosols. Avoid contact with skin and eyes. Do not
eat, drink, or smoke in areas where Adh-503 is handled or stored.

Step-by-Step Disposal Protocol

The primary directive for the disposal of Adh-503 is to "Dispose of contents/ container to an
approved waste disposal plant.” This ensures that the chemical is managed in a way that
minimizes its environmental impact.

1. Waste Collection and Storage:

o All waste containing Adh-503, including unused product, contaminated consumables (e.g.,
pipette tips, gloves), and cleaning materials, must be collected in a designated, properly
labeled hazardous waste container.

e The container must be made of a material compatible with the chemical and kept securely
closed when not in use.

» Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials such as strong acids, alkalis, and oxidizing agents.

2. Accidental Spills:

 In the event of a spill, immediately evacuate the area if necessary and ensure adequate
ventilation.

o Wear full personal protective equipment before attempting to clean the spill.

o For liquid spills, absorb the material with an inert, non-combustible absorbent material like
diatomite or universal binders.

o For solid spills, carefully sweep or scoop the material to avoid creating dust.
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o Collect the spilled material and any contaminated absorbents into the designated hazardous
waste container.

o Decontaminate the spill area and any affected equipment by scrubbing with alcohol.
e Prevent the spilled material from entering drains or water courses.

3. Final Disposal:

e Do not dispose of Adh-503 down the drain or in regular trash.

» Arrange for the collection of the hazardous waste container by a licensed and approved
waste disposal company. Follow all local, state, and federal regulations for hazardous waste
disposal.

Adh-503 Disposal Workflow
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Caption: Logical workflow for the proper disposal of Adh-503.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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